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Compound of Interest

Compound Name: IT-143B

Cat. No.: B10820791 Get Quote

Application Notes and Protocols for IT-143B
Audience: Researchers, scientists, and drug development professionals.

Introduction
IT-143B is an antibiotic belonging to the piericidin class, originally isolated from a Streptomyces

species.[1][2] It has demonstrated bioactivity against the fungus Aspergillus fumigatus and the

Gram-positive bacterium Micrococcus luteus.[1][2] Furthermore, IT-143B has shown cytotoxic

effects against KB carcinoma cells.[1] As a member of the piericidin family, IT-143B is believed

to function as an inhibitor of the mitochondrial electron transport chain at complex I (NADH-

ubiquinone oxidoreductase), disrupting cellular energy metabolism, which can lead to cell

death.

These application notes provide essential information on the solubility of IT-143B, protocols for

its handling and preparation of stock solutions, and an overview of its proposed mechanism of

action.

Physicochemical Properties and Solubility
A summary of the key physicochemical properties of IT-143B is provided below.
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Property Value Reference

Molecular Formula C₂₈H₄₁NO₄

Molecular Weight 455.63 g/mol

Purity >95% by HPLC

Appearance Pale yellow oil

Long-Term Storage -20°C

Solubility Data

While specific quantitative solubility limits for IT-143B are not widely published, its solubility in

common laboratory solvents has been established.

Solvent Solubility Reference

Dimethyl sulfoxide (DMSO) Soluble

Ethanol Soluble

Methanol Soluble

Dimethylformamide (DMF) Soluble

Aqueous Solutions Sparingly soluble

Experimental Protocols
Protocol for Preparation of IT-143B Stock Solution
This protocol outlines the general procedure for preparing a stock solution of IT-143B. All steps

should be performed in a sterile environment, such as a laminar flow hood, using appropriate

personal protective equipment (PPE), including gloves, a lab coat, and safety glasses.

Materials:

IT-143B solid
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Anhydrous, cell culture grade Dimethyl sulfoxide (DMSO), Ethanol, Methanol, or

Dimethylformamide (DMF)

Sterile, amber microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Inert gas (e.g., argon or nitrogen) - optional but recommended

Procedure:

Pre-dissolution Preparation:

Allow the vial of IT-143B to equilibrate to room temperature before opening to prevent

condensation.

Solvent Selection:

Choose an appropriate solvent from the list of known soluble solvents (DMSO, ethanol,

methanol, DMF). DMSO is a common choice for creating highly concentrated stock

solutions for in vitro experiments.

Dissolution:

To prepare a 10 mM stock solution, for example, add 219.48 µL of the chosen solvent to 1

mg of IT-143B (Molecular Weight: 455.63 g/mol ).

Vortex the solution thoroughly to ensure complete dissolution. Gentle warming may be

applied if necessary, but monitor for any signs of degradation.

Storage of Stock Solution:

Aliquot the stock solution into sterile, amber microcentrifuge tubes to avoid repeated

freeze-thaw cycles.
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If an inert gas is available, purge the headspace of the vials before sealing to enhance

stability.

Store the aliquots at -20°C for long-term use. Based on its analogue, Piericidin A, it is

expected to be stable for at least two years when stored as supplied at -20°C.

Protocol for Preparation of Working Solutions for Cell
Culture
Procedure:

Thawing the Stock Solution:

Thaw an aliquot of the IT-143B stock solution at room temperature.

Serial Dilutions:

Perform serial dilutions of the stock solution in pre-warmed cell culture medium to achieve

the desired final concentrations for your experiment.

Solvent Concentration Control:

It is critical to ensure that the final concentration of the organic solvent (e.g., DMSO) in the

cell culture medium is non-toxic to the cells. This is typically below 0.5% (v/v). Prepare a

vehicle control with the same final concentration of the solvent to account for any solvent-

induced effects.

Application to Cells:

Add the freshly prepared working solutions of IT-143B to your cell cultures.

Visualizations
Experimental Workflow: Preparation of IT-143B
Solutions
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Workflow for Preparing IT-143B Stock and Working Solutions
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Caption: Workflow for preparing IT-143B stock and working solutions.

Proposed Signaling Pathway of IT-143B
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As a piericidin, IT-143B is proposed to inhibit the mitochondrial electron transport chain, which

can lead to a decrease in ATP production and the induction of apoptosis.

Proposed Mechanism of Action for Piericidins like IT-143B
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Caption: General signaling pathway for piericidin-class antibiotics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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